Cas no 1341587-61-8 (Thiomorpholine, 4-[(chloromethyl)sulfonyl]-)

Thiomorpholine, 4-[(chloromethyl)sulfonyl]- structure
1341587-61-8 structure
Product Name:Thiomorpholine, 4-[(chloromethyl)sulfonyl]-
CAS No:1341587-61-8
MF:C5H10ClNO2S2
MW:215.72139787674
CID:6534925
Update Time:2025-07-21

Thiomorpholine, 4-[(chloromethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Thiomorpholine, 4-[(chloromethyl)sulfonyl]-
    • 4-((Chloromethyl)sulfonyl)thiomorpholine
    • Inchi: 1S/C5H10ClNO2S2/c6-5-11(8,9)7-1-3-10-4-2-7/h1-5H2
    • InChI Key: BTVZGDZFMOCNRG-UHFFFAOYSA-N
    • SMILES: N1(S(CCl)(=O)=O)CCSCC1

Experimental Properties

  • Density: 1.48±0.1 g/cm3(Predicted)
  • Boiling Point: 348.3±52.0 °C(Predicted)
  • pka: -8.24±0.20(Predicted)

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Additional information on Thiomorpholine, 4-[(chloromethyl)sulfonyl]-

Comprehensive Overview of Thiomorpholine, 4-[(chloromethyl)sulfonyl]- (CAS No. 1341587-61-8)

Thiomorpholine, 4-[(chloromethyl)sulfonyl]- (CAS No. 1341587-61-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfur-containing heterocycle is structurally characterized by a thiomorpholine core modified with a chloromethylsulfonyl functional group. Its unique molecular architecture makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for sulfur-based heterocycles like Thiomorpholine, 4-[(chloromethyl)sulfonyl]- has surged due to their versatility in drug discovery. Researchers are increasingly exploring its potential in targeting protein-protein interactions, a hot topic in modern medicinal chemistry. The compound's chloromethylsulfonyl moiety offers reactivity that enables selective modifications, making it a preferred choice for structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 1341587-61-8 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, scientists are investigating eco-friendly routes to synthesize such intermediates, aligning with the principles of atom economy and reduced waste generation. This aligns with frequent search queries like "sustainable synthesis of sulfur heterocycles" or "green chemistry in pharmaceutical intermediates."

The compound's stability under various pH conditions has also made it a subject of interest in formulation science. Questions such as "How to improve the bioavailability of sulfur-containing drugs?" or "What are the stability challenges of sulfonyl derivatives?" are commonly addressed in forums, highlighting its relevance to real-world applications. Analytical techniques like HPLC and LC-MS are frequently employed to characterize Thiomorpholine, 4-[(chloromethyl)sulfonyl]-, ensuring purity for critical research.

Another trending application of CAS No. 1341587-61-8 lies in catalysis. Recent studies suggest its utility as a ligand in transition metal-catalyzed reactions, which are pivotal in constructing complex molecular frameworks. This connects to popular search terms like "sulfonyl ligands in catalysis" or "heterocyclic compounds in cross-coupling reactions."

Safety data sheets (SDS) and regulatory compliance for Thiomorpholine, 4-[(chloromethyl)sulfonyl]- are frequently updated to reflect current industry standards. While not classified as hazardous under normal handling conditions, proper storage recommendations (e.g., moisture-sensitive, light-protected containers) are often queried by laboratory professionals, emphasizing the need for accurate technical documentation.

In summary, Thiomorpholine, 4-[(chloromethyl)sulfonyl]- represents a convergence of multiple scientific disciplines—from synthetic chemistry to drug development. Its adaptability to contemporary research trends, such as fragment-based drug design and catalytic C-H functionalization, ensures its continued prominence in peer-reviewed literature and industrial pipelines alike.

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